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Compound of Interest

Compound Name: 2-Benzoxazolinone

Cat. No.: B145934

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This document provides immediate, essential safety and logistical
information for 2-Benzoxazolinone, including operational procedures and disposal plans, to
foster a secure laboratory environment.

Health Hazard Information

2-Benzoxazolinone is harmful if swallowed and may cause skin and eye irritation.[1] Inhalation
of dust should be avoided as it may cause respiratory tract irritation.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
2-Benzoxazolinone. Adherence to these guidelines is critical to minimize exposure and ensure
personal safety.
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PPE Category Item

Specification

Standard

] Safety Glasses or
Eye Protection
Goggles

Chemical safety
goggles with side-
shields

OSHA 29 CFR
1910.133 or European
Standard EN166[1][2]

Hand Protection Protective Gloves

Chemically resistant
gloves (inspect before

use)

Regulation (EU)
2016/425 and the
standard EN 374[2]

Body Protection Protective Clothing

Lab coat or other
appropriate protective
clothing to prevent

skin exposure

N/A

Respiratory Protection  Respirator

N95 dust mask for
low-level exposure. A
NIOSH/MSHA or
European Standard
EN 149 approved full-
facepiece airline
respirator in positive
pressure mode with
emergency escape
provisions may be
warranted for large
spills or high-risk

scenarios.

OSHA 29 CFR
1910.134 and ANSI
Z88.2 requirements or
European Standard
EN 149

Operational Plan for Safe Handling

Follow this step-by-step guidance for the safe handling of 2-Benzoxazolinone in a laboratory

setting.

1. Preparation:

o Ensure a well-ventilated area, preferably a chemical fume hood, is used for all handling

procedures.
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e Locate and verify the functionality of the nearest eyewash station and safety shower before
beginning work.
» Don all required personal protective equipment as detailed in the PPE table above.

2. Handling and Use:

e Avoid direct contact with skin, eyes, and clothing.

e Minimize dust generation during handling.

o Keep the container tightly closed when not in use.

o Wash hands thoroughly after handling, before breaks, and at the end of the workday.
e Do not eat, drink, or smoke in the area where 2-Benzoxazolinone is handled.

3. Accidental Release Measures:

 In case of a spill, immediately evacuate the area if necessary.
o For small spills, and while wearing appropriate PPE, sweep up the solid material, taking care

to avoid creating dust, and place it into a suitable, clean, dry, closed container for disposal.
o Ensure adequate ventilation in the area of the spill.

4. First Aid Procedures:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention.

o Skin: Remove contaminated clothing and shoes. Flush skin with plenty of water for at least
15 minutes. Seek medical attention.

¢ Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.

¢ Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If
not breathing, give artificial respiration. Seek medical attention.

Disposal Plan

Proper disposal of 2-Benzoxazolinone and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b145934?utm_src=pdf-body
https://www.benchchem.com/product/b145934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Waste Type

Disposal Method

Unused 2-Benzoxazolinone

Offer surplus and non-recyclable solutions to a
licensed disposal company. One method is to
dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.

Contaminated Materials (e.g., gloves, wipes)

Dispose of as unused product in a suitable,

closed container.

Empty Containers

Dispose of as unused product.

Note: Waste generators must consult federal, state, and local hazardous waste regulations to

ensure complete and accurate classification and disposal.

Workflow for Safe Handling of 2-Benzoxazolinone
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Caption: Workflow for the safe handling of 2-Benzoxazolinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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